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Compound of Interest

Compound Name: 5-Chloro-6-methyluracil

Cat. No.: B091756

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 5-Chloro-6-methyluracil (CAS No: 16018-87-4) in a laboratory setting. Adherence to
these guidelines is critical to ensure the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

5-Chloro-6-methyluracil is classified with the following hazards according to the Globally
Harmonized System (GHS).[1] While its chemical, physical, and toxicological properties have
not been exhaustively investigated, it is known to cause skin, eye, and respiratory irritation.[2]

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][3]
 Skin Irritation (Category 2): Causes skin irritation.[1]
o Serious Eye Irritation (Category 2A): Causes serious eye irritation.

o Specific target organ toxicity — single exposure (Category 3): May cause respiratory
irritation.[1]
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Identifier Value

Chemical Name 5-Chloro-6-methyluracil

5-chloro-6-methyl-1H-pyrimidine-2,4-dione, 5-
Synonyms CHLORO-2,4-DIHYDROXY-6-
METHYLPYRIMIDINE

CAS Number 16018-87-4
Molecular Formula C5H5CIN202
Molecular Weight 160.56 g/mol [3]

Personal Protective Equipment (PPE) and
Engineering Controls

The primary method of exposure control should be engineering controls, such as a chemical
fume hood, supplemented by appropriate PPE.
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Protection Type

Specific Equipment

Standard/Notes

Engineering Controls

Chemical Fume Hood

Always handle the solid
powder and prepare solutions
within a certified chemical
fume hood to minimize
inhalation risk.[4] Ensure
eyewash stations and safety
showers are readily

accessible.[5]

Eye/Face Protection

Chemical Splash Goggles or
Safety Glasses with Face
Shield

Must meet OSHA 29 CFR
1910.133 or European
Standard EN166 regulations. A
face shield is recommended

when a splash hazard exists.

[4][6]

Skin Protection

Chemical-Resistant Gloves
(e.g., Nitrile, Butyl Rubber)

Inspect gloves before each
use and use proper removal
techniques to avoid skin
contact.[2][7] Dispose of

contaminated gloves after use.

[7]

Lab Coat

Wear a fully buttoned lab coat
or other protective clothing to

prevent skin exposure.[4]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 Approved

Respirator

Required if ventilation is
inadequate, dust generation is
unavoidable, or irritation

symptoms are experienced.[2]

[4]

Operational Plan: Step-by-Step Handling

Procedures
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This procedural workflow outlines the steps for safely handling 5-Chloro-6-methyluracil from
preparation to post-handling cleanup.

Preparation

o Consult SDS: Before beginning work, thoroughly read and understand the Safety Data Sheet
(SDS).

o Assemble PPE: Don all required PPE as specified in the table above.

» Prepare Workspace: Ensure work is conducted in a well-ventilated area, preferably a
chemical fume hood.[4] Keep the container tightly closed when not in use.

Handling

e Avoid Dust Formation: Handle the solid chemical carefully to prevent the formation of dust
and aerosols.[6][7]

e Prevent Contact: Avoid all personal contact, including inhalation and direct contact with skin
and eyes.[2]

» No Personal Items: Do not eat, drink, or smoke in the handling area.[4]

Post-Handling

» Decontamination: Immediately change any contaminated clothing.

» Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling
is complete and before leaving the laboratory.[4][7]

First Aid Measures

In the event of exposure, follow these immediate first aid protocols and seek medical attention.
Show the Safety Data Sheet to the attending physician.[7]
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Exposure Route First Aid Procedure

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

Inhalation . —_
artificial respiration. Call a POISON CENTER or
doctor if you feel unwell.[7]
Take off immediately all contaminated clothing.
Skin Contact Rinse skin with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[7]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ] o o ]

do so. Continue rinsing. If eye irritation persists,

get medical advice/attention.

Rinse mouth with water. Do NOT induce
) vomiting. Immediately make the victim drink
Ingestion
water (two glasses at most). Consult a

physician.[7][8]

Disposal Plan: Step-by-Step Guidance

5-Chloro-6-methyluracil is a halogenated organic compound and must be disposed of as
hazardous chemical waste in accordance with all federal, state, and local regulations.[9]

Waste Segregation

 |solate Halogenated Waste: It is critical to collect 5-Chloro-6-methyluracil waste separately
from non-halogenated chemical waste.[9] Mixing waste streams can complicate disposal.[9]

Waste Collection

o Use Designated Containers: Collect all waste, including the chemical and any contaminated
materials (e.g., gloves, wipes, pipette tips), in a desighated, compatible, and sealable
container clearly labeled for "Hazardous Halogenated Waste".[9]

e Proper Labeling: The container must be clearly labeled with "Hazardous Waste" and identify
the contents, including "5-Chloro-6-methyluracil”.[9]
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Storage and Disposal

e Secure Storage: Store the sealed waste container in a cool, well-ventilated, and secure area

away from incompatible materials.[8][9]

» Professional Disposal: Arrange for the disposal of the waste through a licensed professional
waste disposal service.[7] Incineration at a facility with appropriate scrubbers is a common
disposal method for halogenated compounds.[9] Do not let the product enter drains.[7]

Safe Handling and Disposal Workflow for 5-Chloro-6-methyluracil

3. Post-Handling 4. Waste Collection 5. Secure Storage
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Caption: Workflow for handling 5-Chloro-6-methyluracil from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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